Cas no 1339467-98-9 (3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1339467-98-9
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5691021
• PubChem ID: 64231501
• Update Time: 2025-10-28

3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0287932
• 1339467-98-9
• EN300-1122288
• AKOS013552179
• 3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylicacid
• 3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-methyl-1-(2-thienyl)-
• 3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H12O2S/c1-7-5-10(6-7,9(11)12)8-3-2-4-13-8/h2-4,7H,5-6H2,1H3,(H,11,12)
• InChI Key： HPLVEWNLKDOEFA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 337.6±25.0 °C(Predicted)
• pka: 4.33±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds